Cas no 2171368-41-3 (2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid)

• Product Name: 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid
• CAS No: 2171368-41-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6246228
• PubChem ID: 165813605
• Update Time: 2025-05-20

2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid
• EN300-1472563
• 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl}acetic acid
• 2171368-41-3

• Inchi： 1S/C28H34N2O5/c1-2-8-19(16-26(31)30-25-14-7-9-18(25)15-27(32)33)29-28(34)35-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,18-19,24-25H,2,7-9,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18?,19-,25?/m0/s1
• InChI Key： LVQVXZXIIOAKIZ-CSKUQDPHSA-N
• SMILES： OC(CC1CCCC1NC(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid

Introduction to 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic Acid (CAS No. 2171368-41-3)

2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid, identified by its CAS number 2171368-41-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl ring, an amino acid derivative, and a fluorenyl moiety. The presence of these structural elements imparts unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid is meticulously designed to interact with biological targets in a highly specific manner. The cyclopentyl ring provides steric hindrance, which can enhance binding affinity to proteins, while the amino acid derivative introduces functionality that can modulate enzyme activity or receptor interactions. The fluorenyl group, on the other hand, serves as a photostable label, making this compound valuable for imaging and diagnostic purposes.

In recent years, there has been growing interest in the development of novel compounds that can modulate neural activity and treat neurological disorders. The structural features of 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid make it an attractive candidate for investigating potential neuroprotective and neurorestorative therapies. Preliminary studies have suggested that this compound may interact with specific neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Moreover, the fluorenyl methoxycarbonyl (Fmoc) protective group in the molecule's structure is particularly noteworthy. The Fmoc group is widely used in peptide synthesis due to its stability and ease of removal under mild conditions. This feature makes 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid a valuable intermediate in the synthesis of more complex peptides and proteins. Its incorporation into larger molecular frameworks could lead to the development of novel biologics with enhanced pharmacological properties.

The stereochemistry of the compound, specifically the (3S) configuration at the chiral center, is another critical aspect that contributes to its unique biological activity. Chiral molecules can exhibit different biological effects depending on their stereochemical configuration, making the precise control of stereochemistry essential for drug development. The (3S) configuration in 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid may confer specific interactions with biological targets, which could be exploited for therapeutic benefit.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid with unprecedented accuracy. These computational tools have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy and reduced side effects. By leveraging these technologies, scientists are now able to design molecules with tailored properties that are better suited for therapeutic applications.

The potential applications of 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid extend beyond neurological disorders. Its structural complexity and functional diversity make it a versatile tool for investigating various biological pathways. For instance, researchers are exploring its potential role in anti-inflammatory therapies, where it may modulate inflammatory responses by interacting with key signaling pathways.

In addition to its therapeutic potential, CAS No. 2171368-41-3 has also been studied for its diagnostic applications. The fluorenyl group's photostability makes it an ideal label for developing imaging agents that can visualize biological processes in real-time. Such imaging agents could be used in clinical settings to detect diseases at early stages or monitor treatment responses more effectively.

The synthesis of 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, including protection-deprotection strategies and stereoselective reactions. The successful synthesis of this compound demonstrates the growing capability of chemists to construct complex molecular architectures with high precision.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 2171368-41-3 are expected to play an increasingly important role in drug discovery and development. Their unique structural features and functional properties make them valuable tools for investigating biological processes and developing novel treatments for a wide range of diseases.

In conclusion, 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentyl}acetic acid (CAS No. 2171368-41-3) is a remarkable compound with significant potential in pharmaceutical chemistry and biomedicine. Its intricate structure, stereochemical configuration, and functional diversity make it a promising candidate for various therapeutic applications. As research progresses, this compound is likely to contribute to the development of novel treatments for neurological disorders, inflammatory conditions, and other diseases.